![molecular formula C20H16Cl2N4S2 B2786084 3-[(3,4-dichlorobenzyl)sulfanyl]-4-ethyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole CAS No. 338759-70-9](/img/structure/B2786084.png)
3-[(3,4-dichlorobenzyl)sulfanyl]-4-ethyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole
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Description
3-[(3,4-dichlorobenzyl)sulfanyl]-4-ethyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C20H16Cl2N4S2 and its molecular weight is 447.4. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Protein Tyrosine Phosphatase
The compound has been found to inhibit the activity of receptor-like protein tyrosine phosphatase γ (RPTPγ) by inducing a “superopen” conformation . This conformation prevents the closure of the WPD-loop over the active site, disrupting the enzyme’s catalytic cycle .
Drug Discovery
1,2,3-triazoles, such as the compound , have found broad applications in drug discovery . They are used in the synthesis and development of many new promising drugs .
Organic Synthesis
The compound can be used in organic synthesis . The 1,2,3-triazole core is a privileged structure motif that has received a great deal of attention in academics and industry .
Polymer Chemistry
1,2,3-triazoles are used in polymer chemistry . They can be used to create polymers with unique properties .
Supramolecular Chemistry
The compound can be used in supramolecular chemistry . The 1,2,3-triazole core can be used to create complex structures .
Bioconjugation
1,2,3-triazoles are used in bioconjugation . They can be used to link biomolecules together .
Chemical Biology
The compound can be used in chemical biology . The 1,2,3-triazole core can be used to study biological systems .
Fluorescent Imaging and Materials Science
1,2,3-triazoles have applications in fluorescent imaging and materials science . They can be used to create materials with unique optical properties .
properties
IUPAC Name |
4-[5-[(3,4-dichlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]-2-phenyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2N4S2/c1-2-26-18(17-12-27-19(23-17)14-6-4-3-5-7-14)24-25-20(26)28-11-13-8-9-15(21)16(22)10-13/h3-10,12H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGXWHNVYWZDFFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC2=CC(=C(C=C2)Cl)Cl)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3,4-dichlorobenzyl)sulfanyl]-4-ethyl-5-(2-phenyl-1,3-thiazol-4-yl)-4H-1,2,4-triazole |
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